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Compound of Interest

Compound Name: GSK-J1 sodium

Cat. No.: B583254

For researchers, scientists, and drug development professionals, the proper handling and
disposal of specialized chemical reagents like GSK-J1 sodium salt is a critical component of
laboratory safety and regulatory compliance. This guide provides essential, step-by-step
information for the safe disposal of GSK-J1 sodium salt, ensuring the protection of laboratory
personnel and the environment.

Immediate Safety and Handling Protocols

GSK-J1 sodium salt is a salt of GSK-J1, a potent inhibitor of the H3K27 histone demethylases
JMJD3 and UTX. While comprehensive toxicological data for the sodium salt is not readily
available, the Safety Data Sheet (SDS) for GSK-J1 indicates that it is a skin, eye, and
respiratory irritant.[1] Therefore, it is prudent to handle the sodium salt with the same level of
caution.

Personal Protective Equipment (PPE) is mandatory when handling GSK-J1 sodium salt. This
includes:

o Eye Protection: Wear safety glasses with side shields or goggles.
e Hand Protection: Use compatible chemical-resistant gloves.

o Skin and Body Protection: Wear a lab coat.
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» Respiratory Protection: If handling fine powders or creating aerosols, use a properly fitted
respirator.

Work with GSK-J1 sodium salt should be conducted in a well-ventilated area, preferably within
a chemical fume hood.

Quantitative Hazard Information

Based on the available Safety Data Sheet for GSK-J1, the following hazard information should
be considered for its sodium salt variant.

Precautionary Statement

Hazard Category GHS Classification
Codes
P264, P280, P302+P352,
Skin Irritation Causes skin irritation P321, P332+P317,
P362+P364
Eye Irritation Causes serious eye irritation P280, P305+P351+P338
_ o . o P261, P271, P304+P340,
Respiratory Irritation May cause respiratory irritation

P319

Step-by-Step Disposal Procedure

Given the limited specific disposal information for GSK-J1 sodium salt, a conservative and
safety-first approach is required. Do not assume the compound is non-hazardous. The
following procedure aligns with general best practices for the disposal of research-grade
chemicals.

Step 1: Waste Identification and Segregation

o Treat all waste containing GSK-J1 sodium salt (e.g., unused solid, solutions, contaminated
labware) as chemical waste.

¢ Do not mix this waste with non-hazardous waste streams.

Step 2: Waste Collection and Containment
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e Solid Waste: Collect unadulterated solid GSK-J1 sodium salt in a clearly labeled, sealed
container.

 Liquid Waste: Collect solutions containing GSK-J1 sodium salt in a compatible, leak-proof
container. Do not pour solutions down the drain.

o Contaminated Labware: Disposable items (e.g., pipette tips, tubes) that have come into
contact with GSK-J1 sodium salt should be collected in a designated, sealed waste bag or
container.

Step 3: Labeling of Waste Containers

o Clearly label all waste containers with "Hazardous Waste" or "Chemical Waste" as per your
institution's guidelines.

e The label must include:

The full chemical name: "GSK-J1 sodium salt"

o

The CAS number: 1797832-71-3

[¢]

[e]

An indication of the hazards (e.g., "Irritant”)

[e]

The approximate quantity of the waste.
Step 4: Storage of Chemical Waste

o Store the labeled waste containers in a designated, secure area away from incompatible
materials.

o Ensure the storage area is well-ventilated.
Step 5: Arrange for Professional Disposal

» Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for the chemical waste.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b583254?utm_src=pdf-body
https://www.benchchem.com/product/b583254?utm_src=pdf-body
https://www.benchchem.com/product/b583254?utm_src=pdf-body
https://www.benchchem.com/product/b583254?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE O ey &

« Follow all institutional procedures for waste handover. Do not attempt to dispose of the
chemical waste through regular trash or sewer systems.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of GSK-
J1 sodium salt.

Start: Have GSK-J1 Sodium Salt Waste?
Is a specific SDS for the sodium salt available with disposal instructions?

Yes No

Assume hazards are similar to GSK-J1 (irritant). Treat as chemical waste.

Follow specific disposal instructions in the SDS.

Collect waste in a labeled, sealed container.

Contact Environmental Health & Safety (EHS) for disposal.

A

End: Waste properly disposed.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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